N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-4-phenyloxane-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C22H23NO4S/c24-17(18-8-9-19(27-18)20-7-4-14-28-20)15-23-21(25)22(10-12-26-13-11-22)16-5-2-1-3-6-16/h1-9,14,17,24H,10-13,15H2,(H,23,25)
• InChI Key: SSVFFCYCTIVWQG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCC(C3=CC=C(O3)C4=CC=CS4)O
• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol

Description

“N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-4-phenyloxane-4-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. The exact molecular structure of “this compound” would require more specific information or computational analysis.

Future Directions

Thiophene derivatives continue to be a topic of interest in scientific research due to their wide range of applications and interesting properties. Future research may continue to explore new synthesis methods, applications, and properties of these compounds.